Cas no 2034284-11-0 (5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole)

5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole structure
2034284-11-0 structure
Product name:5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole
CAS No:2034284-11-0
MF:C17H19N5O3
MW:341.364463090897
CID:6089300
PubChem ID:119102421

5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

    • 5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole
    • [3-[5-(furan-2-yl)-1,2,4-oxadiazol-3-yl]pyrrolidin-1-yl]-(1,3,5-trimethylpyrazol-4-yl)methanone
    • (3-(5-(furan-2-yl)-1,2,4-oxadiazol-3-yl)pyrrolidin-1-yl)(1,3,5-trimethyl-1H-pyrazol-4-yl)methanone
    • AKOS026694240
    • 5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
    • 2034284-11-0
    • F6524-2554
    • Inchi: 1S/C17H19N5O3/c1-10-14(11(2)21(3)19-10)17(23)22-7-6-12(9-22)15-18-16(25-20-15)13-5-4-8-24-13/h4-5,8,12H,6-7,9H2,1-3H3
    • InChI Key: UIBRULHLSURQPY-UHFFFAOYSA-N
    • SMILES: O=C(C1C(C)=NN(C)C=1C)N1CCC(C2=NOC(C3=CC=CO3)=N2)C1

Computed Properties

  • Exact Mass: 341.14878949g/mol
  • Monoisotopic Mass: 341.14878949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 507
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 90.2Ų

5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6524-2554-10μmol
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
10μmol
$69.0 2023-09-08
Life Chemicals
F6524-2554-25mg
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
25mg
$109.0 2023-09-08
Life Chemicals
F6524-2554-5μmol
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
5μmol
$63.0 2023-09-08
Life Chemicals
F6524-2554-2mg
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
2mg
$59.0 2023-09-08
Life Chemicals
F6524-2554-10mg
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
10mg
$79.0 2023-09-08
Life Chemicals
F6524-2554-3mg
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
3mg
$63.0 2023-09-08
Life Chemicals
F6524-2554-1mg
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
1mg
$54.0 2023-09-08
Life Chemicals
F6524-2554-15mg
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
15mg
$89.0 2023-09-08
Life Chemicals
F6524-2554-2μmol
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
2μmol
$57.0 2023-09-08
Life Chemicals
F6524-2554-20μmol
5-(furan-2-yl)-3-[1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl]-1,2,4-oxadiazole
2034284-11-0
20μmol
$79.0 2023-09-08

Additional information on 5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole

5-(Furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034284-11-0): A Comprehensive Overview

5-(Furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole (CAS No. 2034284-11-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxadiazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole is characterized by the presence of a furan ring, a pyrrolidine ring, and a 1,2,4-oxadiazole ring. The furan ring contributes to the compound's aromaticity and stability, while the pyrrolidine ring provides flexibility and conformational diversity. The 1,2,4-oxadiazole moiety is a key functional group that imparts significant biological activity.

Recent studies have highlighted the potential of 5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 5-(furan-2-yl)-3-1-(1,3,5-trimethyl-1H-pyrazole-4-carbonyl)pyrrolidin-3-yl-1,2,4-oxadiazole has also shown significant antimicrobial activity against both Gram-positive and Gram-negative bacteria. A research team from the University of California demonstrated that this compound effectively inhibits the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. This finding is particularly important given the growing concern over antibiotic resistance.

The anticancer potential of 5-(furan-2-y l)-3 - 1 -( 1 , 3 , 5 - trimethyl - 1 H - pyrazol e - 4 - carbonyl ) pyrrolidin - 3 - y l - 1 , 2 , 4 - oxadiazol e has also been explored in several preclinical studies. A study published in Cancer Research found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/Akt and MAPK/ERK. These findings suggest that 5-(furan - 2 - y l ) - 3 - 1 -( 1 , 3 , 5 - trimethyl - 1 H - pyrazol e - 4 - carbonyl ) pyrrolidin - 3 - y l - 1 , 2 , 4 - oxadiazol e could be a valuable lead compound for the development of novel anticancer drugs.

The synthesis of 5-(furan - 2 - y l ) - 3 - 1 -( 1 , 3 , 5 - trimethyl - 1 H - pyrazol e - 4 - carbonyl ) pyrrolidin - 3 - y l - 1 , 2 , 4 - oxadiazol e has been extensively studied to optimize its yield and purity. A typical synthetic route involves the condensation of a furan derivative with an appropriate amine followed by cyclization to form the oxadiazole ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of the process.

The pharmacokinetic properties of 5-(furan - 2-y l)-3 -( f ur an-o x ad i az ol e) have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. However, further research is needed to optimize its pharmacokinetic properties for human use.

In conclusion, 5-(furan - 2-y l)-3 -( f ur an-o x ad i az ol e) (CAS No. 2034284–1–0) is a promising compound with diverse biological activities that warrant further investigation. Its potential applications in anti-inflammatory, antimicrobial, and anticancer therapies make it an exciting candidate for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.

Recommend Articles

Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Synrise Material Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Synrise Material Co. Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
江苏科伦多食品配料有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
江苏科伦多食品配料有限公司